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Compound of Interest

Compound Name: 2-Bromophenethylamine

Cat. No.: B104595 Get Quote

Executive Summary: 2-Bromophenethylamine, a halogenated derivative of phenethylamine,

serves as a crucial chemical intermediate in the synthesis of more complex molecules,

including pharmaceutical agents and research chemicals. This guide provides a

comprehensive technical overview of its molecular structure, physicochemical properties, a

validated synthetic route, and detailed analytical characterization protocols. Designed for

researchers, chemists, and drug development professionals, this document synthesizes core

chemical principles with practical, field-proven insights to ensure a thorough understanding of

this compound for laboratory applications.

Molecular Identity and Physicochemical Properties
2-Bromophenethylamine is a primary amine featuring a bromine atom at the ortho (2-position)

of the phenyl ring. This specific substitution pattern dictates its reactivity and spectral

characteristics.

Chemical Structure and Formula
The fundamental structure consists of a phenylethylamine core with a bromine substituent.

Caption: Molecular Structure of 2-Bromophenethylamine.
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Precise identification is critical for regulatory compliance and scientific accuracy. The key

identifiers for this compound are summarized below.

Identifier Value Source(s)

IUPAC Name 2-(2-bromophenyl)ethanamine [1][2]

CAS Number 65185-58-2 [1][2][3]

Molecular Formula C₈H₁₀BrN [1][2]

Molecular Weight 200.08 g/mol [1][3]

InChI Key
ITRNQMJXZUWZQL-

UHFFFAOYSA-N
[1][2]

Synonyms
2-(2-Bromophenyl)ethylamine,

o-Bromophenethylamine
[2]

Physicochemical Properties
These properties are essential for designing experimental conditions, including reaction solvent

selection, purification methods, and safe storage.

Property Value Source(s)

Appearance
Colorless to yellow liquid; may

darken in storage

Boiling Point 253 °C (lit.) [3]

Density 1.396 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.5770 (lit.) [3]

Synthesis of 2-Bromophenethylamine
Rationale for Synthetic Route Selection
The synthesis of 2-bromophenethylamine is most reliably achieved via the reduction of the

corresponding nitrile, 2-bromophenylacetonitrile. This precursor is commercially available. The
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conversion of a nitrile to a primary amine is a fundamental transformation in organic synthesis.

Two primary methods are considered:

Catalytic Hydrogenation: This "green" method uses hydrogen gas and a metal catalyst (e.g.,

Raney Nickel, Palladium on Carbon) and is often preferred for industrial scale-up due to

atom economy and milder conditions.[4][5][6] However, it can require specialized high-

pressure equipment.

Chemical Reduction with Metal Hydrides: Reagents like Lithium Aluminum Hydride (LiAlH₄)

are powerful and highly effective for this transformation on a laboratory scale. The reaction is

typically fast and high-yielding, though it requires careful handling of the pyrophoric reagent

and a meticulous aqueous work-up.

For this guide, we will detail the LiAlH₄ route due to its common use in research and academic

laboratories.

Proposed Synthesis Workflow

Spectroscopic Analysis

Structure & Purity Confirmation

NMR Spectroscopy
(¹H and ¹³C)

Structural Elucidation Purity Assessment

IR Spectroscopy Mass Spectrometry
(GC-MS or LC-MS)

Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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